Cas no 62897-80-7 (1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene))

• Product Name: 1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene)
• CAS No: 62897-80-7
• MF: C₁₆H₁₇BrO₂
• MW: 321.208984136581
• CID: 1641421
• PubChem ID: 188469
• Update Time: 2025-04-21

1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene)
• 1-[2-bromo-1-(4-methoxyphenyl)ethyl]-4-methoxybenzene
• AKOS002313323
• 1,1-bis(4-methoxyphenyl)-2-bromoethane
• SCHEMBL11351348
• 1,1-di(p-methoxyphenyl)-2-bromoethane
• 62897-80-7
• 1-(2-Bromo-1-(4-methoxyphenyl)ethyl)-4-methoxybenzene
• DTXSID60212066
• SAOOIGOKKNPMNG-UHFFFAOYSA-N
• STL089903
• benzene, 1,1'-(2-bromoethylidene)bis[4-methoxy-

• Inchi： 1S/C16H17BrO2/c1-18-14-7-3-12(4-8-14)16(11-17)13-5-9-15(19-2)10-6-13/h3-10,16H,11H2,1-2H3
• InChI Key： SAOOIGOKKNPMNG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 320.04121
• Monoisotopic Mass: 320.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 393.5°C at 760 mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.571
• PSA: 18.46